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Compound of Interest

Compound Name: 3-Formyilsalicylic acid

Cat. No.: B1196474

This guide provides essential safety and logistical information for the proper disposal of 3-
Formylsalicylic acid, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety, protecting the
environment, and maintaining regulatory compliance.

Hazard Identification and Safety Data

3-Formylsalicylic acid is classified as a hazardous substance. Understanding its primary
hazards is the first step in safe handling and disposal.[1] It is functionally related to salicylic
acid and presents as an aldehyde, a phenol, and a monohydroxybenzoic acid.[1]

Summary of Hazard Information:

Hazard Class GHS Code Description Source
Acute Toxicity, Oral H302 Harmful if swallowed [1]
Serious Eye Causes serious eye
o H319 o [1]
Damage/Irritation irritation
Skin o
) o H315 Causes skin irritation [2]
Corrosion/Irritation
Specific Target Organ May cause respirator
p.. eI H335 ._y_ Prer [2]
Toxicity irritation
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Note: Hazard classifications H315 and H335 are from a safety data sheet for a related
compound, 3-Methylsalicylic acid, and should be considered as potential hazards.

Personal Protective Equipment (PPE)

Before handling 3-Formylsalicylic acid for disposal, it is mandatory to wear appropriate
Personal Protective Equipment (PPE) to minimize exposure.

o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[2]
e Hand Protection: Use suitable chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[3]

Step-by-Step Disposal Protocol

The disposal of 3-Formylsalicylic acid must be handled as hazardous waste. Do not dispose
of this chemical down the drain or in regular trash.[4]

Methodology for Waste Handling and Disposal:

o Waste Characterization: All chemical waste generators must determine if a discarded
chemical is classified as hazardous waste according to applicable federal, state, and local
regulations. Treat all 3-Formylsalicylic acid, including contaminated materials and spill
cleanup residues, as hazardous waste.[5]

» Waste Segregation:

o Do not mix 3-Formylsalicylic acid waste with incompatible chemicals.[3][6] As an organic
acid, it should be segregated from bases, oxidizers, and reactive materials like cyanides or
sulfides.[7]

o Store solid and liquid waste in separate, designated containers.

o Container Selection and Labeling:
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o Use only undamaged, compatible, and properly sealed containers for waste storage.
Glass containers are often preferred for chemical waste.[6]

o The container must be clearly labeled as "Hazardous Waste."

o The label must include the full chemical name ("3-Formylsalicylic acid"), the approximate
quantity, and relevant hazard warnings (e.g., "Irritant," "Harmful if Swallowed").[6]

o Keep the waste container closed at all times except when adding waste.[5]

» Waste Accumulation and Storage:

o Store the waste container in a designated satellite accumulation area within the laboratory,
at or near the point of generation.[8]

o Ensure the storage area has secondary containment to prevent spills from reaching
drains.[5]

o Liquid waste containers should not be filled beyond 75-80% capacity to allow for vapor
expansion.[6]

e Disposal of Empty Containers:

o An empty container that held 3-Formylsalicylic acid must be treated as hazardous waste
unless properly decontaminated.[4]

o For acutely hazardous materials, triple-rinsing with a suitable solvent is required. The
rinseate must be collected and disposed of as hazardous waste.[9]

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHRS) or a certified
hazardous waste disposal company to schedule a pickup.[8]

o Do not attempt to transport the waste off-site yourself. Disposal must be conducted in
accordance with all local, regional, and national regulations.[4][10]

Spill Management Protocol
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Accidental spills must be managed immediately to prevent exposure and environmental
contamination.

e Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.
Remove all sources of ignition.[10]

» Ventilate: Increase ventilation in the area of the spill.[10]

o Containment: For solid spills, sweep up the material carefully to avoid generating dust.[2][11]
Dampening the material with water can help prevent it from becoming airborne.[10]

o Cleanup: Use an inert absorbent material for containment and transfer the spilled chemical
and cleanup materials into a suitable, labeled container for disposal.[11]

» Decontaminate: Wash the spill area thoroughly with soap and water.[10]
o Dispose: All spill cleanup materials must be disposed of as hazardous waste.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Formylsalicylic acid.
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Start: Identify 3-Formylsalicylic
Acid for Disposal

:

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Characterize as
Hazardous Waste

Step 3: Segregate Waste
(Keep from Incompatibles)

Step 4: Use a Labeled,
Sealed, Compatible Container

Step 5: Store in Designated
Satellite Accumulation Area

Step 6: Contact EHRS or Certified
Waste Disposal Service for Pickup

@aste Properly Di@

Click to download full resolution via product page

Caption: Disposal workflow for 3-Formylsalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 3-Formylsalicylic acid | C8BH604 | CID 69117 - PubChem [pubchem.ncbi.nlm.nih.gov]
. assets.thermofisher.com [assets.thermofisher.com]

. laballey.com [laballey.com]

. carlroth.com [carlroth.com]

. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

. chem-eng.utoronto.ca [chem-eng.utoronto.ca]

. nipissingu.ca [nipissingu.ca]

. ehrs.upenn.edu [ehrs.upenn.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. vumc.org [vumc.org]
¢ 10. ecplabchem.co.nz [ecplabchem.co.nz]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Proper Disposal of 3-Formylsalicylic Acid: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196474#3-formylsalicylic-acid-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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